![molecular formula C23H24N4O2S2 B2413991 2-((2-oxo-2-(3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethyl)thio)-6-propylpyrimidin-4(3H)-one CAS No. 922800-57-5](/img/structure/B2413991.png)
2-((2-oxo-2-(3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethyl)thio)-6-propylpyrimidin-4(3H)-one
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Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon skeleton. The presence of the heterocyclic rings and the various functional groups would likely result in a complex three-dimensional structure .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the heterocyclic rings and the various functional groups could affect its solubility, stability, and reactivity.Scientific Research Applications
Heterocyclic Compound Synthesis and Biological Activities
Synthesis and Antimicrobial Activity : Research has explored the synthesis of heterocyclic compounds involving thiophene and pyrazole moieties, similar to the structure of the compound . For example, the synthesis of pyridine-2(1H)-thione derivatives and their antimicrobial activities against various pathogens have been studied. These compounds exhibit a range of biological activities, underscoring the importance of heterocyclic chemistry in developing new antimicrobial agents (Gad-Elkareem et al., 2011).
Cyclization Reactions and Enzymatic Activity : Another study focused on the synthesis and cyclization reactions with pyrazolopyrimidinyl keto-esters and their impact on enzymatic activity. This research highlights the potential for designing compounds that influence biological pathways and enzyme activities, which could be relevant for therapeutic applications (Abd & Awas, 2008).
Anti-Tumor Agents : A study on the synthesis and characterization of bis-pyrazolyl-thiazoles incorporating the thiophene moiety demonstrated potent anti-tumor activities against specific cancer cell lines. This underscores the potential of such heterocyclic compounds in cancer research and therapy (Gomha et al., 2016).
Mechanism of Action
Safety and Hazards
The safety and hazards associated with this compound would depend on its structure and reactivity. Compounds with similar structures can have a wide range of safety profiles, from relatively safe to highly toxic.
Future Directions
Properties
IUPAC Name |
2-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-propyl-1H-pyrimidin-6-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N4O2S2/c1-3-5-17-12-21(28)25-23(24-17)31-14-22(29)27-19(16-9-7-15(2)8-10-16)13-18(26-27)20-6-4-11-30-20/h4,6-12,19H,3,5,13-14H2,1-2H3,(H,24,25,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBFKHPZKAPZVBK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=O)NC(=N1)SCC(=O)N2C(CC(=N2)C3=CC=CS3)C4=CC=C(C=C4)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N4O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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